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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B10860611

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Propoxur-d3, an isotopically labeled

form of the carbamate insecticide Propoxur. This document is intended for researchers,

scientists, and professionals in drug development and analytical chemistry, offering key data,

experimental insights, and workflow visualizations.

Core Compound Properties
Propoxur-d3, also known as Propoxur (N-methyl-d3), serves as a crucial internal standard for

the precise quantification of Propoxur in various matrices using mass spectrometry techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS)[1][2]. Its deuterated form ensures it is chemically identical to Propoxur

but distinguishable by its mass, a critical feature for an internal standard.
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Property Value Citations

CAS Number 1219798-56-7 [1][2][3][4][5]

Molecular Formula C₁₁H₁₂D₃NO₃ [1][3]

Molecular Weight 212.26 g/mol [2][4]

Synonyms Propoxur-d3 (N-methyl-d3) [3][4][5]

Purity ≥99% deuterated forms (d₁-d₃) [1][2][3]

Formal Name
2-(1-methylethoxy)-phenol 1-

(N-methyl-d₃-carbamate)
[1][2]

Mechanism of Action: Cholinesterase Inhibition
The unlabeled parent compound, Propoxur, functions as a reversible inhibitor of the enzyme

acetylcholinesterase (AChE)[1]. AChE is responsible for the breakdown of the neurotransmitter

acetylcholine in the synaptic cleft. By inhibiting AChE, Propoxur leads to an accumulation of

acetylcholine, resulting in overstimulation of cholinergic receptors and subsequent neurotoxic

effects in target organisms, primarily insects.
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Propoxur's inhibitory effect on acetylcholinesterase.

Experimental Protocol: Quantification of Propoxur
using Propoxur-d3
Propoxur-d3 is the preferred internal standard for the analytical quantification of Propoxur.

Below is a generalized workflow for its use in a typical LC-MS/MS experiment.
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Objective: To accurately measure the concentration of Propoxur in a given sample (e.g.,

environmental water, biological tissue).

Methodology:

Sample Preparation: The sample is homogenized and extracted with an appropriate organic

solvent (e.g., acetonitrile, ethyl acetate) to isolate the analyte of interest (Propoxur).

Internal Standard Spiking: A known, precise amount of Propoxur-d3 solution is added to the

sample extract. This is a critical step to correct for any loss of analyte during sample

preparation and instrumental analysis.

Concentration and Reconstitution: The solvent is evaporated, and the residue is

reconstituted in a suitable mobile phase for chromatographic separation.

LC-MS/MS Analysis: The reconstituted sample is injected into a Liquid Chromatography

system coupled with a Tandem Mass Spectrometer.

Chromatography: The LC column separates Propoxur and Propoxur-d3 from other matrix

components.

Mass Spectrometry: The mass spectrometer detects and quantifies both Propoxur and

Propoxur-d3 based on their specific mass-to-charge ratios.

Data Analysis: The concentration of Propoxur in the original sample is calculated by

comparing the peak area ratio of the analyte (Propoxur) to the internal standard (Propoxur-
d3) against a calibration curve.

Workflow for Propoxur quantification using Propoxur-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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